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Compound of Interest

Compound Name: Tannagine

Cat. No.: B1644076 Get Quote

Tannagine: A Technical Overview
For Immediate Release

[City, State] – This technical guide provides a comprehensive overview of the natural product

Tannagine, summarizing its core molecular data for researchers, scientists, and drug

development professionals. At present, detailed experimental protocols and established

signaling pathways associated with Tannagine are not extensively documented in publicly

available scientific literature.

Core Molecular Data
Tannagine is a natural product identified by the CAS Number 123750-34-5.[1][2] Its

fundamental molecular characteristics are summarized in the table below.

Property Value Source

Molecular Formula C21H27NO5 [1][2]

Molecular Weight 373.44 g/mol [1][2]

CAS Number 123750-34-5 [1][2]

Biological Activity and Therapeutic Potential
While Tannagine is identified as a natural product, specific details regarding its biological

activity, mechanism of action, and potential therapeutic applications are limited in current
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scientific literature. Broader research into the class of compounds to which Tannagine may

belong, such as tannins, indicates a wide range of biological activities including antioxidant,

anti-inflammatory, and antimicrobial properties. However, these general activities cannot be

directly attributed to Tannagine without specific experimental evidence.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Tannagine are not readily available in published research. General methodologies for the

study of natural products of this nature would typically involve:

Isolation and Purification: Chromatographic techniques such as column chromatography and

High-Performance Liquid Chromatography (HPLC) are standard for isolating and purifying

specific compounds from natural sources.

Structural Elucidation: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS) would be employed to confirm the chemical structure.

In Vitro Biological Assays: A variety of cell-based assays would be necessary to determine

the cytotoxic, anti-inflammatory, or other biological effects of Tannagine.

In Vivo Studies: Should in vitro studies show promise, animal models would be utilized to

evaluate the efficacy and safety of the compound.

An illustrative workflow for the general investigation of a novel natural product is provided

below.
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A generalized workflow for natural product drug discovery.

Signaling Pathways
Due to the lack of specific research on Tannagine, there are no established signaling pathways

that are known to be modulated by this compound. For a hypothetical compound with anti-

inflammatory properties, a potential mechanism could involve the inhibition of the NF-κB

signaling pathway, a key regulator of inflammation. A simplified diagram of this hypothetical

interaction is presented below for illustrative purposes only and does not represent verified

data for Tannagine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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